Cas no 2034283-67-3 (1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 2034283-67-3
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5551667
• Update Time: 2025-05-23

1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C22H23N3O4/c1-29-19-10-6-5-9-18(19)21(27)23-13-11-16(12-14-23)24-15-20(26)25(22(24)28)17-7-3-2-4-8-17/h2-10,16H,11-15H2,1H3
• InChI Key： BTLBRLZPMLXXHT-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(C(=O)C3=CC=CC=C3OC)CC2)CC(=O)N1C1=CC=CC=C1

Additional information on 1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

Comprehensive Overview of 1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 2034283-67-3)

The compound 1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 2034283-67-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a piperidine ring, imidazolidinedione core, and methoxybenzoyl moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, which aligns with current trends in targeted drug discovery and precision medicine.

In recent years, the scientific community has shown growing interest in small molecule modulators like 1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione, especially in the context of neurological disorders and metabolic diseases. This aligns with frequent search queries about "novel therapeutic compounds for neurodegenerative diseases" and "small molecule drug development." The compound's structural features suggest potential blood-brain barrier permeability, a hot topic in CNS drug research, as evidenced by increasing searches for "BBB-penetrating compounds" in academic databases.

The imidazolidine-2,4-dione (hydantoin) core present in this molecule is particularly noteworthy, as this scaffold appears in several clinically approved drugs. Current literature highlights the importance of such heterocyclic systems in medicinal chemistry, with many researchers investigating their structure-activity relationships (SAR). This connects to trending searches about "heterocyclic compound optimization" and "SAR studies in drug design." The phenyl substitution at position 3 and the 2-methoxybenzoyl-piperidine extension may contribute to enhanced binding affinity and selectivity, addressing the pharmaceutical industry's need for high-specificity compounds.

From a synthetic chemistry perspective, CAS 2034283-67-3 represents an interesting challenge due to its multiple functional groups and stereochemical considerations. The presence of both the piperidine and imidazolidinedione moieties requires careful synthetic planning, particularly regarding protecting group strategies and reaction sequences. This aligns with frequent queries about "multi-step organic synthesis" and "complex molecule assembly techniques" in chemical research forums.

In drug discovery pipelines, compounds like 1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione are increasingly valuable for their potential as molecular probes in biological studies. The current emphasis on chemical biology and target identification has led to heightened interest in such structurally diverse small molecules. Search trends show growing inquiries about "tool compounds for target validation" and "chemical probes for pathway analysis," indicating this compound's relevance to contemporary research needs.

The physicochemical properties of CAS 2034283-67-3 suggest it may have favorable drug-like characteristics, an important consideration in modern pharmaceutical development. Parameters such as logP, polar surface area, and hydrogen bonding capacity appear to align with Lipinski's rule of five, making it a potentially viable candidate for further lead optimization. This connects with frequent industry searches about "developability assessment of drug candidates" and "property-based drug design."

Recent advances in cheminformatics and AI-assisted drug discovery have brought renewed attention to compounds with complex architectures like this one. The molecule's structural features make it an interesting case study for machine learning models predicting biological activity or synthetic accessibility. This reflects current search trends showing increased interest in "AI in molecular design" and "computational approaches to medicinal chemistry."

As research continues on 1-[1-(2-methoxybenzoyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione, its potential applications in various therapeutic areas remain to be fully explored. The compound exemplifies the ongoing innovation in small molecule therapeutics, particularly in addressing challenging biological targets. With the pharmaceutical industry's focus on undruggable targets and allosteric modulation, structurally novel compounds like this one continue to attract significant research attention and investment.